![molecular formula C10H9Cl2N B042817 2-(Chloromethyl)quinoline hydrochloride CAS No. 3747-74-8](/img/structure/B42817.png)
2-(Chloromethyl)quinoline hydrochloride
Overview
Description
2-(Chloromethyl)quinoline hydrochloride (CMQHCl) is an organic compound that is used in a variety of laboratory experiments and research applications. It is a white, crystalline solid that has a melting point of approximately 121°C and a boiling point of approximately 176°C. CMQHCl is a prodrug, meaning it is inactive until metabolized to its active form. It is used as a reagent, catalyst, and in the synthesis of various compounds. CMQHCl has several biochemical and physiological effects, and its use in laboratory experiments has advantages and limitations.
Scientific Research Applications
Corrosion Inhibition : Studies have found that 2-chloro 3-formyl quinoline is effective in inhibiting mild steel corrosion in hydrochloric acid solutions. The efficiency increases with higher inhibitor concentrations but decreases at higher temperatures (Prasanna et al., 2016).
Organic Synthesis and Pharmaceutical Research : Chlorotrimethylsilane-mediated Friedländer synthesis of 2-(a-Chloroalkyl)quinoline derivatives is a process with potential applications in organic synthesis and pharmaceutical research, producing these derivatives efficiently in high yields (Degtyarenko et al., 2007).
Anticancer Activity : Chloroquine and related quinoline derivatives are being studied for their anticancer properties. These compounds are known for their established use in malaria treatment and are now being investigated for potential targets in various cancers (Vlahopoulos et al., 2014).
Antioxidant and Antibacterial Properties : Synthesized compounds from quinoline derivatives exhibit good antioxidant and antibacterial properties. Some specific compounds have shown promising chelating ability and DPPH free radical scavenging activity (Shankerrao et al., 2013).
Hypoxia Selective Cytotoxins : Studies on stable cobalt complexes of quinoline derivatives have shown significant attenuation of cytotoxicity and hypoxia selectivity. This makes them suitable for specific applications in bioreductive and radiolytic release (Milbank et al., 2009).
Fluorescent Probes for DNA Detection : Novel aminated benzimidazo[1,2-a]quinolines have been identified as potential fluorescent probes for DNA detection due to their enhanced fluorescence emission intensity when bound to ct-DNA (Perin et al., 2011).
Safety and Hazards
2-(Chloromethyl)quinoline hydrochloride is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause an allergic skin reaction. It may also cause respiratory irritation if inhaled . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and washing thoroughly after handling .
Mechanism of Action
Mode of Action
A related compound, a hexa-quinoline based c3-symmetric chemosensor, has been shown to selectively detect zn2+ ions in an aqueous medium via chelation induced “off-on-off” emission
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(Chloromethyl)quinoline hydrochloride . Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets.
Biochemical Analysis
Biochemical Properties
It is known to be a substituted quinoline building block for the synthesis of various pharmaceutical and biologically active compounds
Cellular Effects
It is known to cause skin irritation, respiratory irritation, and serious eye irritation
Molecular Mechanism
It is known to be involved in the synthesis of various pharmaceutical and biologically active compounds
Temporal Effects in Laboratory Settings
properties
IUPAC Name |
2-(chloromethyl)quinoline;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClN.ClH/c11-7-9-6-5-8-3-1-2-4-10(8)12-9;/h1-6H,7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDETYCRYUBGKCE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=N2)CCl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30190908 | |
Record name | 2-(Chloromethyl)quinoline hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30190908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3747-74-8 | |
Record name | 2-(Chloromethyl)quinoline hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3747-74-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Chloromethyl)quinoline hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003747748 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3747-74-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=72444 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(Chloromethyl)quinoline hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30190908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(chloromethyl)quinoline hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.042 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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